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Compound Name:
Arecaidine but-2-ynyl ester

tosylate

Cat. No.: B1665755 Get Quote

Introduction
Arecaidine but-2-ynyl ester tosylate (ABET) is a synthetic derivative of arecaidine, an

alkaloid found in the areca nut.[1] It is a potent and selective agonist for the M2 muscarinic

acetylcholine receptor (mAChR), making it a valuable pharmacological tool for studying M2

receptor-mediated physiological and pathological processes.[1][2][3] M2 receptors are

predominantly found in the heart, where they mediate a decrease in heart rate and cardiac

contractility, as well as in the central and peripheral nervous systems.[4][5][6] Given its role in

cardiovascular research and potential therapeutic applications, rigorous analytical

characterization is essential to ensure the identity, purity, and stability of ABET.[2][7] This

application note provides detailed protocols for the characterization of Arecaidine but-2-ynyl
ester tosylate using High-Performance Liquid Chromatography (HPLC) and Nuclear Magnetic

Resonance (NMR) spectroscopy.

Physicochemical Properties
A summary of the key physicochemical properties of Arecaidine but-2-ynyl ester tosylate is

presented in Table 1.
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Property Value Reference

CAS Number 119630-77-2 [1]

Molecular Formula C₁₁H₁₅NO₂・C₇H₈SO₃ [1]

Molecular Weight 365.44 g/mol [1]

Purity ≥98% [1]

Solubility Soluble up to 100 mM in water [1]

Storage

Store solid form at room

temperature. Stock solutions

should be stored at -20°C for 1

month or -80°C for 6 months.

[2]

[2]

High-Performance Liquid Chromatography (HPLC)
Analysis
HPLC is a fundamental technique for assessing the purity of Arecaidine but-2-ynyl ester
tosylate. A reverse-phase method is employed to separate the compound of interest from

potential impurities.

Experimental Protocol
1. Instrumentation and Materials:

High-Performance Liquid Chromatography (HPLC) system with a UV detector.

C18 analytical column (e.g., 4.6 x 250 mm, 5 µm particle size).

Arecaidine but-2-ynyl ester tosylate reference standard.

Acetonitrile (HPLC grade).

Trifluoroacetic acid (TFA), HPLC grade.

Ultrapure water.
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2. Chromatographic Conditions: A summary of the HPLC method parameters is provided in

Table 2.

Parameter Condition

Column C18 Reverse-Phase

Mobile Phase A 0.1% TFA in Water

Mobile Phase B 0.1% TFA in Acetonitrile

Gradient
A suitable gradient to ensure separation, e.g., 5-

95% B over 20 minutes

Flow Rate 1.0 mL/min

Injection Volume 10 µL

Detection Wavelength 254 nm[1]

Column Temperature 25°C

3. Sample Preparation:

Prepare a stock solution of Arecaidine but-2-ynyl ester tosylate in ultrapure water at a

concentration of 1 mg/mL.

From the stock solution, prepare a working solution of 10 µg/mL in the initial mobile phase

composition (e.g., 95% Mobile Phase A, 5% Mobile Phase B).

Filter the working solution through a 0.22 µm syringe filter prior to injection.

4. Data Analysis:

The purity of the sample is determined by calculating the peak area of the main component

relative to the total peak area of all components in the chromatogram.

The retention time of the sample should match that of a reference standard analyzed under

the same conditions.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 9 Tech Support

https://www.benchchem.com/product/b2394678
https://www.benchchem.com/product/b1665755?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1665755?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Nuclear Magnetic Resonance (NMR) Spectroscopy
NMR spectroscopy is a powerful tool for the structural elucidation and confirmation of

Arecaidine but-2-ynyl ester tosylate. Both ¹H and ¹³C NMR are crucial for verifying the

compound's identity.

Experimental Protocol
1. Instrumentation and Materials:

NMR spectrometer (e.g., 400 MHz or higher).

5 mm NMR tubes.

Deuterated solvent (e.g., Deuterium oxide, D₂O).

Arecaidine but-2-ynyl ester tosylate sample.

2. Sample Preparation:

Dissolve approximately 5-10 mg of Arecaidine but-2-ynyl ester tosylate in 0.6-0.7 mL of

D₂O.

Vortex the sample until the solid is completely dissolved.

Transfer the solution to an NMR tube.

3. NMR Data Acquisition:

Acquire a ¹H NMR spectrum.

Acquire a ¹³C NMR spectrum.

Standard acquisition parameters for both nuclei should be used, with a sufficient number of

scans to obtain a good signal-to-noise ratio.

4. Data Analysis and Interpretation: The acquired NMR spectra should be consistent with the

known structure of Arecaidine but-2-ynyl ester tosylate. The expected chemical shifts for the

key protons are summarized in Table 3.
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Protons
Chemical Shift
(δ, ppm)

Multiplicity Integration Assignment

Tosyl aromatic 7.69 d 2H

Protons ortho to

the sulfonyl

group

Tosyl aromatic 7.48 d 2H

Protons meta to

the sulfonyl

group

OCH₂C≡C 4.76 t 2H

Methylene

protons of the

butynyl ester

NCH₂ 3.55–3.45 m 2H

Methylene

protons in the

pyridine ring

adjacent to the

nitrogen

NCH₃ 2.98 s 3H
Methyl protons

on the nitrogen

Data obtained from ¹H NMR (400 MHz, D₂O).[1]

Experimental Workflow and Signaling Pathway
The following diagrams illustrate the experimental workflow for the characterization of

Arecaidine but-2-ynyl ester tosylate and its known signaling pathway.
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Experimental Workflow for ABET Characterization

Sample Preparation

Analytical Techniques

Data Interpretation

Prepare 10 µg/mL solution
in mobile phase

HPLC Analysis
(Purity Assessment)

Dissolve 5-10 mg
in D₂O

NMR Spectroscopy
(Structural Confirmation)

Determine purity from
chromatogram peak areas

Assign chemical shifts
to confirm structure

Arecaidine but-2-ynyl
ester tosylate Sample

Click to download full resolution via product page

Caption: Experimental workflow for the HPLC and NMR characterization of Arecaidine but-2-
ynyl ester tosylate.
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M2 Muscarinic Receptor Signaling Pathway
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Caption: Simplified signaling pathway of the M2 muscarinic receptor activated by Arecaidine
but-2-ynyl ester tosylate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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